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Compound of Interest

Compound Name: Fmoc-Arg(Aloc)2-OH
CAS No.: 148893-34-9
Cat. No.: B589151
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Fmoc-Arg(Aloc)2-OH is a protected amino acid derivative crucial for the synthesis of complex
peptides. This guide provides an in-depth overview of its chemical properties, experimental
protocols for its use in solid-phase peptide synthesis (SPPS), and a discussion of its
significance in modern peptide chemistry.

Core Chemical Properties

Fmoc-Arg(Aloc)2-OH is a derivative of the amino acid L-arginine designed for use in peptide
synthesis.[1] It features a fluorenylmethoxycarbonyl (Fmoc) protecting group on the a-amino
group and two allyloxycarbonyl (Aloc) groups protecting the guanidino side chain.[1] This
orthogonal protection scheme is essential for preventing unwanted side reactions during
peptide synthesis.[1]
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Property Value Source
CAS Number 148893-34-9 [11[2]
Molecular Formula C29H32N408 [1][2]
Molecular Weight 564.59 g/mol [1]

(2S)-5-[bis(prop-2-

enoxycarbonylamino)methylide
IUPAC Name neamino]-2-(9H-fluoren-9- [1]

ylmethoxycarbonylamino)penta

noic acid

Soluble in DMSO (=56.4
mg/mL), Chloroform,
Solubility Dichloromethane, Ethyl [2][3]1[4]
Acetate, Acetone. Insoluble in
Ethanol and Water.

Store at -20°C in a dark, inert
Storage [2](3][4]
atmosphere.

Spectroscopic and Analytical Data

The identity and purity of Fmoc-Arg(Aloc)2-OH are confirmed through various analytical
techniques. Mass spectrometry is used for definitive molecular weight confirmation, while
Nuclear Magnetic Resonance (NMR) spectroscopy provides characteristic resonances
consistent with its structure.[1] High-Performance Liquid Chromatography (HPLC) is employed
to assess purity.[2]

Role in Solid-Phase Peptide Synthesis (SPPS)

Fmoc-Arg(Aloc)2-OH is a key building block in Fmoc-based solid-phase peptide synthesis
(SPPS), a method for creating peptides in a controlled, stepwise manner.[1][5] The Fmoc group
protects the N-terminus during peptide chain elongation and is selectively removed using a
mild base, typically piperidine in dimethylformamide (DMF).[1]
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The dual Aloc protection of the arginine side chain is a significant advantage. The guanidinium
group of arginine is highly basic, making it prone to side reactions.[1] The Aloc groups offer
robust protection and can be selectively removed under neutral conditions using a palladium(0)
catalyst, which does not affect the Fmoc or other acid-labile side-chain protecting groups.[1]
This orthogonality allows for selective on-resin modifications, such as cyclization or branching.
[1][6] Furthermore, the use of Aloc protection has been shown to minimize &-lactam formation,
a common side reaction with other arginine protecting groups.[1]

Experimental Protocols
General Workflow for SPPS using Fmoc-Arg(Aloc)2-OH

Click to download full resolution via product page

Caption: General workflow for solid-phase peptide synthesis incorporating Fmoc-Arg(Aloc)2-
OH.

Detailed Methodologies

1. Resin Preparation and Swelling:

o Start with a suitable solid support, such as Rink amide resin for a C-terminal amide or 2-
chlorotrityl chloride resin for a C-terminal carboxylic acid.[5]

e Swell the resin in DMF for at least 30 minutes to an hour in a reaction vessel.

2. Fmoc Deprotection:
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Remove the Fmoc group from the resin or the preceding amino acid by treating it with a 20%
solution of piperidine in DMF.

Allow the reaction to proceed for a specified time (e.g., 10-20 minutes), then drain the
vessel.[5]

Thoroughly wash the resin with DMF to remove residual piperidine and dibenzofulvene-
piperidine adduct.

. Coupling of Fmoc-Arg(Aloc)2-OH:

Activation: In a separate vessel, dissolve Fmoc-Arg(Aloc)2-OH (typically 2-5 equivalents
relative to the resin loading) and a coupling reagent (e.g., HATU, HBTU; ~0.95 equivalents to
the amino acid) in a minimal amount of DMF.

Add a base, such as N,N-diisopropylethylamine (DIEA; 2-4 equivalents), to the activation
solution and mix for 1-2 minutes.[7]

Coupling: Immediately add the activated amino acid solution to the resin.[7]

Agitate the mixture at room temperature for 1-3 hours.[7] The completion of the coupling
reaction can be monitored using a qualitative test like the Kaiser test.[7]

After coupling, drain the reaction vessel and wash the resin thoroughly with DMF.

. Selective Cleavage of Aloc Protecting Groups:
This step is performed if on-resin modification of the arginine side chain is desired.
The reaction should be carried out under an inert atmosphere (e.g., Argon).

Prepare a solution of a palladium(0) catalyst, such as Pd(PPh3)4
(tetrakis(triphenylphosphine)palladium(0)), and a scavenger, like phenylsilane or morpholine,
in a suitable solvent (e.g., DMF or a mixture of CHCI3/HOAC/NMM).[6]

Add this solution to the peptidyl-resin and react until the Aloc groups are completely
removed.[6] The reaction can be performed at room temperature or with gentle heating (e.g.,
38°C with microwave assistance to speed up the process).[6]
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+ Wash the resin extensively to remove the catalyst and byproducts.

* Recent advancements have also explored metal-free Aloc deprotection methods using iodine
and water in greener solvents.[8]

Peptidyl-Resin with
Fmoc-Arg(Aloc)2

Pd(PPh3)4 Catalyst
+ Scavenger (e.g., Phenylsilane)
in DMF under Argon

On-Resin Reaction

Wash Resin

Peptidyl-Resin with
Deprotected Arginine Side Chain

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.chemicalbook.com/Manufacturers-india/fmoc-arg-aloc-2-oh.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7415694.htm
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://pubmed.ncbi.nlm.nih.gov/27501347/
https://pubmed.ncbi.nlm.nih.gov/27501347/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Solid_Phase_Peptide_Synthesis_of_Peptides_Containing_Fmoc_D_Arg_Pbf_OH.pdf
https://pubs.acs.org/doi/10.1021/acs.orglett.5c00423
https://www.benchchem.com/product/b589151/docs#fmoc-arg-aloc-2-oh-a-technical-guide-for-peptide-synthesis
https://www.benchchem.com/product/b589151/docs#fmoc-arg-aloc-2-oh-a-technical-guide-for-peptide-synthesis
https://www.benchchem.com/product/b589151/docs#fmoc-arg-aloc-2-oh-a-technical-guide-for-peptide-synthesis
https://www.benchchem.com/product/b589151/docs#fmoc-arg-aloc-2-oh-a-technical-guide-for-peptide-synthesis
https://www.benchchem.com/product/b589151?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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